Cas no 534-39-4 (2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 534-39-4
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• MDL: MFCD11226509
• CID: 1070574
• PubChem ID: 37859581
• Update Time: 2025-06-13

2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-2-ol
• 2-[4-Fluoro-3-(trifluoromethyl)phenyl]-2-propanol
• (+/-)-a-(Aminomethyl)-p-chlorobenzyl alcohol
• 1-(p-chlorophenyl)-2-aminoethanol
• 2-(4-bromophenyl)-2-hydroxyacetonitrile
• 2-(4-chlorophenyl)-2-hydroxyethylamine
• 2-(4-Fluor-3-trifluormethyl-phenyl)-propan-2-ol
• 2-(4-fluoro-3-trifluoromethyl-phenyl)-propan-2-ol
• 2-hydroxy-2-(4-bromophenyl)acetonitrile
• 2-hydroxy-2-(4-chlorophenyl)-et
• 2-Hydroxy-2-(4-fluor-3-trifluormethyl-phenyl)-propan
• 6.7.7.7-Tetrafluor-8-hydroxy-m-cymol
• PubChem17476
• 2-(4-Fluoro-3-(trifluoromethyl)phenyl)propan-2-ol
• EN300-1719490
• BBL100811
• QQNITPNLHMKSLF-UHFFFAOYSA-N
• STL554605
• SCHEMBL5018994
• CS-0453346
• 534-39-4
• MFCD11226509
• AKOS005255416
• 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol

• MDL： MFCD11226509
• Inchi： 1S/C10H10F4O/c1-9(2,15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5,15H,1-2H3
• InChI Key： QQNITPNLHMKSLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C)(C)O

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol

2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol (CAS No. 534-39-4): An Overview

2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol (CAS No. 534-39-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorine and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol is C₁₀H₉F₄O, and its molecular weight is approximately 216.17 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its interactions with biological targets. This compound is often synthesized through a series of well-established chemical reactions, including nucleophilic substitution and reduction steps.

In recent years, 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including signal transduction and cellular communication. Research has shown that 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol can selectively bind to specific GPCRs, thereby modulating their activity and potentially offering new avenues for treating diseases such as neurological disorders and metabolic syndromes.

Beyond its interactions with GPCRs, 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Studies have demonstrated that 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in managing inflammatory conditions.

The pharmacokinetic properties of 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol have also been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) characteristics are critical factors in determining its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable ADME properties, with good oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 2-4-Fluoro-3-(trifluoromethyl)phenylpropan-2-ol has also been explored for its use in diagnostic imaging. The presence of fluorine atoms in the molecule makes it suitable for positron emission tomography (PET) imaging studies. PET imaging is a non-invasive technique used to visualize biological processes in living organisms, and compounds like 2-4-fluoro-trifluoromethylphenylpropanol can be labeled with radioactive isotopes to enhance their imaging capabilities.

The safety profile of 2-4-fluoro-trifluoromethylphenylpropanol is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to human trials.

In conclusion, 2-fluoro-trifluoromethylphenylpropanol (CAS No. 534-39-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.